2-(3-Aminothietan-3-yl)acetic acid;hydrochloride

• IUPAC Name: 2-(3-aminothietan-3-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C5H9NO2S.ClH/c6-5(1-4(7)8)2-9-3-5;/h1-3,6H2,(H,7,8);1H
• InChI Key: NOLZNDYFYXUPKX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CS1)(CC(=O)O)N.Cl
• Molecular Formula: C5H10ClNO2S
• Molecular Weight: 183.66 g/mol

Description

2-(3-Aminothietan-3-yl)acetic acid;hydrochloride, with the CAS No. 2377036-24-1, is a solid-state amino acid derivative. It has a molecular formula of C5H10ClNO2S and a molecular weight of 183.65. This compound is used in various fields of scientific research and industry.

Molecular Structure Analysis

The molecular structure of 2-(3-Aminothietan-3-yl)acetic acid;hydrochloride is defined by its molecular formula, C5H10ClNO2S. Unfortunately, the specific structural details or a diagram of the molecule are not provided in the search results.

Scientific Research Applications

C5H10ClNO2S\text{C}_5\text{H}_{10}\text{ClNO}_2\text{S}C5​H10​ClNO2​S

. Here are six unique fields where it finds relevance:

Antiviral Properties

• EN300-7445015 exhibits promising antiviral activity. Researchers have explored its potential against various viruses, including influenza, herpes simplex, and HIV. .

Neuroprotection

• In neurobiology, EN300-7445015 has drawn attention due to its neuroprotective effects. It may mitigate oxidative stress, reduce neuronal apoptosis, and enhance synaptic plasticity. .

Anti-Inflammatory Applications

• EN300-7445015 demonstrates anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. .

Cardiovascular Health

• Studies indicate that EN300-7445015 may have cardiovascular benefits. It could enhance endothelial function, reduce oxidative stress, and improve blood flow. .

Anticancer Activity

• EN300-7445015 shows promise as an anticancer agent. It inhibits tumor cell proliferation, induces apoptosis, and suppresses angiogenesis. .

Metabolic Disorders

• EN300-7445015’s metabolic effects are intriguing. It may regulate glucose homeostasis, enhance insulin sensitivity, and reduce lipid accumulation. .